Cas no 1804135-39-4 (4-(3-Bromo-2-oxopropyl)-2-cyanomandelic acid)
4-(3-Bromo-2-oxopropyl)-2-cyanomandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Bromo-2-oxopropyl)-2-cyanomandelic acid
-
- Inchi: 1S/C12H10BrNO4/c13-5-9(15)4-7-1-2-10(8(3-7)6-14)11(16)12(17)18/h1-3,11,16H,4-5H2,(H,17,18)
- InChI Key: RCLCEXNQWPVGIH-UHFFFAOYSA-N
- SMILES: BrCC(CC1C=CC(=C(C#N)C=1)C(C(=O)O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 376
- XLogP3: 1
- Topological Polar Surface Area: 98.4
4-(3-Bromo-2-oxopropyl)-2-cyanomandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015025199-250mg |
4-(3-Bromo-2-oxopropyl)-2-cyanomandelic acid |
1804135-39-4 | 97% | 250mg |
499.20 USD | 2021-06-18 | |
| Alichem | A015025199-500mg |
4-(3-Bromo-2-oxopropyl)-2-cyanomandelic acid |
1804135-39-4 | 97% | 500mg |
798.70 USD | 2021-06-18 | |
| Alichem | A015025199-1g |
4-(3-Bromo-2-oxopropyl)-2-cyanomandelic acid |
1804135-39-4 | 97% | 1g |
1,504.90 USD | 2021-06-18 |
4-(3-Bromo-2-oxopropyl)-2-cyanomandelic acid Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 4-(3-Bromo-2-oxopropyl)-2-cyanomandelic acid
4-(3-Bromo-2-oxopropyl)-2-cyanomandelic Acid: A Comprehensive Overview
The compound4-(3-Bromo-2-oxopropyl)-2-cyanomandelic acid, identified by the CAS number 1804135-39-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound, which belongs to the class of brominated mandelic acid derivatives, has garnered attention due to its unique structural features and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.
The structure of 4-(3-Bromo-2-oxopropyl)-2-cyanomandelic acid is characterized by a mandelic acid backbone with specific substituents. The presence of a bromine atom at the 3-position of the propyl group introduces unique electronic and steric properties, which influence its reactivity and bioavailability. Additionally, the cyanomethyl group attached to the aromatic ring enhances the compound's ability to participate in hydrogen bonding, a critical factor in drug-receptor interactions.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(3-Bromo-2-oxopropyl)-2-cyanomandelic acid. Researchers have developed novel methodologies, including multi-component reactions and catalytic processes, to optimize its production. These methods not only improve yield but also ensure better control over stereochemistry, which is crucial for pharmacological applications.
The biological activity of 4-(3-Bromo-2-oxopropyl)-2-cyanomandelic acid has been extensively studied. In vitro experiments have demonstrated its potent antimicrobial activity against various bacterial and fungal strains. This property makes it a promising candidate for developing new antibiotics, especially in light of the increasing resistance to conventional drugs.
Beyond antimicrobial applications, this compound has shown potential in cancer therapy. Preclinical studies indicate that it exhibits selective cytotoxicity towards cancer cells while sparing normal cells. This selective activity suggests that it could be developed into a targeted anticancer agent with reduced side effects.
The pharmacokinetic profile of 4-(3-Bromo-2-oxopropyl)-2-cyanomandelic acid has also been investigated. Studies reveal that it possesses favorable absorption and distribution properties, which are essential for its efficacy as an oral or parenteral drug. Furthermore, its metabolic stability and excretion pathways have been characterized, providing valuable insights into its suitability for therapeutic use.
In terms of applications, 4-(3-Bromo-2-oxopropyl)-2-cyanomandelic acid is being explored as a lead compound for drug design. Its structural versatility allows for further modifications to enhance specific pharmacological properties such as bioavailability and potency. Researchers are actively working on optimizing its structure to address unmet medical needs.
The synthesis and characterization of CAS No. 1804135-39-4 have been documented in numerous scientific journals, highlighting its importance in contemporary chemical research. Its inclusion in various pharmacological studies underscores its potential impact on future therapeutic interventions.
1804135-39-4 (4-(3-Bromo-2-oxopropyl)-2-cyanomandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)